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Compound of Interest

Compound Name: Vinyl stearate

Cat. No.: B091740

An In-depth Technical Guide to Vinyl Stearate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
vinyl stearate, including its CAS number, molecular structure, and relevant quantitative data. It
also outlines a standard experimental protocol for its purification.

Chemical Identification and Molecular Structure

Vinyl stearate, systematically known as ethenyl octadecanoate, is the ester of stearic acid and
vinyl alcohol. It is a key monomer in the production of various polymers and copolymers with
applications in coatings, adhesives, and as a lubricant.[1][2]

e CAS Number: 111-63-7[1][3][4]

e Molecular Formula: C20H3s02

e Molecular Weight: 310.51 g/mol

o |[UPAC Name: Ethenyl octadecanoate

e Synonyms: Stearic acid, vinyl ester; Vinyl octadecanoate

e Linear Formula: CH3(CH2)16CO2CH=CHz2
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e InChl Key: AFSIMBWBBOJPJG-UHFFFAOYSA-N

The molecular structure of vinyl stearate consists of a long C18 saturated fatty acid chain
(stearoyl group) attached to a vinyl group through an ester linkage.

Physicochemical Properties

A summary of the key quantitative physicochemical properties of vinyl stearate is presented in
the table below. This data is essential for its handling, processing, and application in various
experimental and industrial settings.

Property Value Reference(s)
Melting Point 35-37 °C

Boiling Point 145 °C

Density 0.904 g/mL at 25 °C

Refractive Index 1.4423 (30/D)

Flash Point >230 °F

Water Solubility Insoluble

Experimental Protocol: Purification of Vinyl Stearate

The following protocol details a standard laboratory procedure for the purification of vinyl
stearate.

Objective: To purify vinyl stearate by distillation and crystallization.
Materials:

e Crude vinyl stearate

e Nitrogen gas

o Acetone or Ethyl Acetate
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« Distillation apparatus
o Crystallization dish
« Filtration apparatus
Procedure:
e Vacuum Distillation:
o Set up a vacuum distillation apparatus.
o Place the crude vinyl stearate in the distillation flask.

o Conduct the distillation under a nitrogen atmosphere to prevent polymerization and
oxidation.

o Crystallization:

o Dissolve the distilled vinyl stearate in acetone (at a ratio of 3 mL of solvent per gram of
ester) or ethyl acetate.

o Cool the solution to 0°C to induce crystallization.
o Collect the purified crystals by filtration.
o Storage:

o Store the purified vinyl stearate under a nitrogen atmosphere in the dark to maintain its
stability.

Synthesis of Vinyl Stearate

The industrial synthesis of vinyl stearate is typically achieved through the vinylation of stearic
acid. This process involves the reaction of stearic acid with acetylene in the presence of a
catalyst.

Below is a diagram illustrating the generalized synthesis pathway of vinyl stearate.
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Caption: Generalized synthesis pathway of vinyl stearate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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